Cas no 13720-06-4 (2,6-Dibromonaphthalene)

• Product Name: 2,6-Dibromonaphthalene
• CAS No: 13720-06-4
• MF: C₁₀H₆Br₂
• MW: 285.962641239166
• MDL: MFCD01026462
• CID: 49435
• PubChem ID: 640591
• Update Time: 2025-11-02

2,6-Dibromonaphthalene Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromonaphthalene
• 2,6-Dibromonaphthalene50µg
• DibroMonaphthalene
• 2,6-dibroMophthalene
• 2,6-Dibromonapthalene
• Naphthalene, 2,6-dibroMo-
• 2,6-DIBROMONAPHTHALENE, 98.5%
• 2,6-Dibromo-Naphthalene
• 2,6-dibromo naphthalene
• 2.6-dibromonaphthalene
• 2,6-?Dibromonaphthalene
• KSC490O3H
• Jsp002241
• PJZDEYKZSZWFPX-UHFFFAOYSA-N
• BCP11203
• 6553AA
• RP29936
• LS11863
• TRA0025732
• VZ22859
• SY014695
• 2,6-Dibromnaphthalin
• AMY37865
• AB0051713
• D4154
• ST50408786
• A18177
• 720D064
• AS-10433
• 13720-06-4
• MFCD01026462
• SCHEMBL192166
• DTXSID90348766
• EN300-805071
• InChI=1/C10H6Br2/c11-9-3-1-7-5-10(12)4-2-8(7)6-9/h1-6
• FT-0610558
• SB67013
• J-507409
• CS-0020042
• 2,6-Dibromonaphthalene, 97%
• AKOS003632520
• DB-010904
• DTXCID20299838
• 803-009-5

• MDL： MFCD01026462
• Inchi： 1S/C10H6Br2/c11-9-3-1-7-5-10(12)4-2-8(7)6-9/h1-6H
• InChI Key： PJZDEYKZSZWFPX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=C(C=CC2=C1)Br

Computed Properties

• Exact Mass: 283.88400
• Monoisotopic Mass: 283.884
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White or cream crystalline powder
• Density: 1.8340
• Melting Point: 160.0 to 164.0 deg-C
• Boiling Point: 339.1℃ at 760 mmHg
• Flash Point: 184.7℃
• Refractive Index: 1.688
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 4.36480
• Solubility: Insoluble

2,6-Dibromonaphthalene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H318,H335,H411
• Warning Statement： P261,P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 37/38-41-51/53
• Safety Instruction： S22; S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2,6-Dibromonaphthalene

Comprehensive Overview of 2,6-Dibromonaphthalene (CAS No. 13720-06-4): Properties, Applications, and Industry Insights

2,6-Dibromonaphthalene (CAS No. 13720-06-4) is a halogenated aromatic compound widely recognized for its versatility in organic synthesis and material science. With the molecular formula C₁₀H₆Br₂, this brominated naphthalene derivative exhibits unique physicochemical properties, making it valuable for applications ranging from pharmaceutical intermediates to advanced material precursors. Its high thermal stability and electron-withdrawing characteristics have spurred interest in research on organic semiconductors and flame-retardant additives, aligning with current trends in sustainable chemistry and green manufacturing.

The growing demand for halogenated organic compounds in OLED technology and polymeric materials has positioned 2,6-Dibromonaphthalene as a compound of significant industrial relevance. Recent studies highlight its role in synthesizing π-conjugated systems, a hotspot in flexible electronics research. Environmental concerns regarding brominated compounds have also driven innovations in wastewater treatment and degradation techniques, addressing queries frequently searched in academic and regulatory circles.

From a synthetic perspective, 2,6-Dibromonaphthalene serves as a critical building block for cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings, which are pivotal in drug discovery pipelines. Its regioselective bromination pattern offers advantages in constructing complex architectures, a topic often explored in organic chemistry forums and patent literature. Analytical methods like HPLC and GC-MS are commonly employed to ensure purity, reflecting industry standards for high-performance chemicals.

Market trends indicate rising interest in 2,6-Dibromonaphthalene as a photoactive material in solar cell research, coinciding with global pushes toward renewable energy. Researchers are investigating its charge transport properties in thin-film devices, a subject frequently queried in scientific databases. Regulatory frameworks like REACH and EPA guidelines emphasize safe handling protocols, ensuring compliance with laboratory safety best practices—a recurring theme in industrial chemical discussions.

In conclusion, 2,6-Dibromonaphthalene (CAS No. 13720-06-4) bridges fundamental research and industrial innovation. Its multifaceted applications in electronics, catalysis, and material engineering underscore its importance in modern chemistry. As sustainability and green chemistry dominate scientific discourse, this compound’s role in eco-friendly processes will likely expand, answering pressing questions in both academic and commercial spheres.